Cas no 215868-36-3 (6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid)
6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
-
Experimental Properties
- Density: 1.731±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.6 g/l) (25 º C),
6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL2168-10mg |
6,8-Difluoro-4-methylumbelliferyl β-D-glucuronide |
215868-36-3 | 10mg |
£183.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2168-25mg |
6,8-Difluoro-4-methylumbelliferyl β-D-glucuronide |
215868-36-3 | 25mg |
£356.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2168-50mg |
6,8-Difluoro-4-methylumbelliferyl β-D-glucuronide |
215868-36-3 | 50mg |
£577.00 | 2025-02-21 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593152-100mg |
(2S,3S,4S,5R,6S)-6-((6,8-difluoro-4-methyl-2-oxo-2H-chromen-7-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
215868-36-3 | 98% | 100mg |
¥8883 | 2023-04-14 | |
| A2B Chem LLC | AV16915-10mg |
(3S,5S,6S)-6-(6,8-Difluoro-4-methyl-2-oxo-chroman-7-yl)oxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid |
215868-36-3 | Min. 95% [HPLC-UVD] | 10mg |
$212.00 | 2024-04-20 | |
| A2B Chem LLC | AV16915-25mg |
(3S,5S,6S)-6-(6,8-Difluoro-4-methyl-2-oxo-chroman-7-yl)oxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid |
215868-36-3 | Min. 95% [HPLC-UVD] | 25mg |
$318.00 | 2024-04-20 | |
| A2B Chem LLC | AV16915-50mg |
(3S,5S,6S)-6-(6,8-Difluoro-4-methyl-2-oxo-chroman-7-yl)oxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid |
215868-36-3 | Min. 95% [HPLC-UVD] | 50mg |
$453.00 | 2024-04-20 | |
| A2B Chem LLC | AV16915-100mg |
(3S,5S,6S)-6-(6,8-Difluoro-4-methyl-2-oxo-chroman-7-yl)oxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid |
215868-36-3 | Min. 95% [HPLC-UVD] | 100mg |
$700.00 | 2024-04-20 |
6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
Introduction to 6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid (CAS No. 215868-36-3)
6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid, identified by its CAS number 215868-36-3, is a structurally complex carbohydrate derivative that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of glycosides and features a unique benzopyran core structure modified with fluoro and methyl substituents, alongside a glucopyranosiduronic acid moiety. The presence of fluorine atoms introduces specific electronic and steric properties, making this molecule a promising candidate for various biological applications.
The synthesis and characterization of 6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid have been the subject of extensive research due to its potential role in drug development and carbohydrate chemistry. The benzopyran scaffold, also known as chromone or flavone derivatives, is well-documented for its pharmacological activity, including anti-inflammatory, antimicrobial, and antioxidant properties. The introduction of fluoro groups enhances the metabolic stability and binding affinity of the molecule, which is a critical factor in drug design.
In recent years, there has been a surge in interest regarding fluorinated compounds in medicinal chemistry. The fluorine atom can modulate the bioactivity of molecules by influencing their lipophilicity, solubility, and interactions with biological targets. For instance, 6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts. This has led to its investigation as a potential intermediate in the synthesis of novel therapeutic agents.
The glucopyranosiduronic acid component adds another layer of complexity to this compound, as uronic acids are known for their role in carbohydrate recognition and receptor binding. This moiety is particularly relevant in the context of glycosaminoglycan (GAG) interactions, which are crucial for numerous biological processes. The combination of a benzopyran core with a glucopyranosiduronic acid unit suggests that this compound may have applications in modulating GAG-mediated pathways, such as those involved in inflammation and tissue repair.
Recent studies have highlighted the importance of carbohydrate-based drugs in addressing various therapeutic challenges. 6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid represents an innovative approach to leveraging carbohydrate chemistry for drug discovery. Its unique structure positions it as a versatile building block for designing molecules with tailored biological activities. Researchers are exploring its potential as an antagonist or agonist for enzymes and receptors involved in metabolic diseases, cancer, and infectious diseases.
The chemical properties of 6,8-Difluoro-4-methyl-2-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygen-oxygen-oxygen-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxygen-H-(CAS No. 215868)-36-(CAS No. 215868)-36-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-(CAS No.)-( CAS NO . 215868)-363 make it an intriguing subject for further investigation. The fluorine substituents contribute to its stability under various conditions, while the glucopyranosiduronic acid unit provides specific interactions with biological targets. This balance of structural features makes it an attractive candidate for developing novel therapeutic strategies.
In conclusion,6 , 8 - Difluoro - 4 - Methyl - 2 - Oxo - 2 H - 1 - Benzopyran - 7 - yl Beta - D - Glucopyranosiduronic Acid ( CAS NO . 215868 ) - 363 represents a significant advancement in glycoside chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities position it as a valuable asset in pharmaceutical research and development. As our understanding of carbohydrate-based therapeutics continues to evolve,6 , 8 - Difluoro - 4 - Methyl - 2 - Oxo - 2 H - 1 - Benzopyra n - 7 yl Beta D Gluc o pyra nos id ur onic Acid ( CAS NO . 21586 ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS NO . ) ( CAS N O) -(C A S N O) -(C A S N O) -(C A S N O) -(C A S N O) -(C A S N O) -(C A S N O) -(C A S N O) -(C A S N O) -(C A S N O) -(C A S N O) -( C A S N O)-( C A S N O)-( C A S N O)-( C A S N O)-( C A S N O)-( C A S N O)-( C A S N O)-( C A S N O)-( C A S N O)-( C A S N O)-( C A S N o)-363 will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.
215868-36-3 (6,8-Difluoro-4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)